molecular formula AuNa3O6S4 B158329 Sanochrysine CAS No. 10210-36-3

Sanochrysine

Cat. No. B158329
CAS RN: 10210-36-3
M. Wt: 490.2 g/mol
InChI Key: FJCMCHNDCIYVST-UHFFFAOYSA-J
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Description

Sanochrysine is a natural compound that is extracted from the plant Sansevieria roxburghiana. It has been used in traditional medicine for centuries to treat a variety of ailments, including inflammation, pain, and fever. In recent years, Sanochrysine has gained attention in the scientific community for its potential applications in research and medicine.

Scientific Research Applications

Historical Significance in Clinical Trials

  • Sanochrysine, a gold compound, was pivotal in the history of clinical trial design. The 1926 clinical trial of Sanochrysine for tuberculosis treatment is considered the first in the United States to use a formal system of randomization and placebo shams. This trial marked a crucial moment in the evolution of clinical research methodologies (Gabriel, 2014).

Ethical Considerations in Clinical Trials

  • The first placebo-controlled trial, conducted in 1931, compared Sanochrysine with distilled water for treating tuberculosis. This trial has been a subject of ethical debate, particularly concerning the use of placebo in clinical research. The trial's design and implications have contributed significantly to discussions on ethical standards in clinical trials (Emanuel & Miller, 2001).

properties

IUPAC Name

trisodium;dioxido-oxo-sulfanylidene-λ6-sulfane;gold(1+)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/Au.3Na.2H2O3S2/c;;;;2*1-5(2,3)4/h;;;;2*(H2,1,2,3,4)/q4*+1;;/p-4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FJCMCHNDCIYVST-UHFFFAOYSA-J
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[O-]S(=O)(=S)[O-].[O-]S(=O)(=S)[O-].[Na+].[Na+].[Na+].[Au+]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

AuNa3O6S4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

490.2 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Sanochrysine

CAS RN

10210-36-3, 10233-88-2
Record name Sodium aurotiosulfate [INN]
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010210363
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Gold sodium thiosulfate
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010233882
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.

Retrosynthesis Analysis

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Sanochrysine
Reactant of Route 2
Sanochrysine

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